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Abstract
Complanatin I is a naturally occurring acylated flavonoid glycoside. This technical guide

provides a comprehensive overview of the discovery and origin of Complanatin I,
consolidating the available scientific information. Due to a lack of publicly available research,

this document highlights the current knowledge gaps regarding its biological activity and

mechanism of action. This guide is intended to serve as a foundational resource for

researchers interested in the further investigation of this compound.

Discovery and Origin
Complanatin I was first isolated from the plant Astragalus complanatus[1][2]. The initial

discovery and structure elucidation were reported in a 1991 publication in Tetrahedron Letters

by Cui B, et al.[1][2]. Astragalus complanatus, a member of the Fabaceae family, is a plant that

has been a source for the isolation of various flavonoids[1][2].
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Property Value Source

Natural Source Astragalus complanatus [1][2]

Compound Type Acylated Flavonoid Glycoside [1][2]

Molecular Formula C₄₃H₅₂O₂₀ PubChem CID: 162863934

Molecular Weight 888.9 g/mol PubChem CID: 162863934

Physicochemical Data
Quantitative data regarding the physicochemical properties of Complanatin I is limited. The

following information has been computationally generated and is available through public

chemical databases.

Table 2: Computed Physicochemical Properties of Complanatin I

Property Value Source

XLogP3 -1.4 PubChem CID: 162863934

Hydrogen Bond Donor Count 9 PubChem CID: 162863934

Hydrogen Bond Acceptor

Count
20 PubChem CID: 162863934

Rotatable Bond Count 12 PubChem CID: 162863934

Exact Mass 888.30519404 g/mol PubChem CID: 162863934

Monoisotopic Mass 888.30519404 g/mol PubChem CID: 162863934

Topological Polar Surface Area 310 Å² PubChem CID: 162863934

Heavy Atom Count 63 PubChem CID: 162863934

Complexity 1750 PubChem CID: 162863934

Experimental Protocols
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Detailed experimental protocols for the isolation and structure elucidation of Complanatin I are

not readily available in the public domain. The original 1991 publication by Cui B, et al. would

contain this critical information.

General Isolation Workflow (Hypothesized)
Based on standard phytochemical methods for the isolation of flavonoid glycosides from plant

material, a probable workflow would involve the following steps. This is a generalized

representation and not a definitive protocol for Complanatin I.
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Dried Astragalus complanatus

Solvent Extraction
(e.g., Methanol/Ethanol)

Liquid-Liquid Partitioning
(e.g., Ethyl Acetate, n-Butanol)

Column Chromatography
(e.g., Silica Gel, Sephadex)

Preparative HPLC

Isolated Complanatin I
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Re-isolation of Complanatin I

Broad Biological Screening

No Significant Activity Significant Activity Identified

Dose-Response Studies

Mechanism of Action Studies

In Vivo Efficacy and
Toxicity Studies

Lead Compound Development

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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